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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Red 91 (CAS No: 34231-26-0), an anthraquinone-based dye. While specific

quantitative solubility data in a broad range of organic solvents is not readily available in

published literature, this document outlines the known qualitative solubility profile and presents

detailed experimental protocols for its precise quantitative determination.

Introduction to Disperse Red 91
Disperse Red 91 is a synthetic dye belonging to the anthraquinone class, characterized by its

vibrant red hue. It finds primary applications in the coloring of plastics and textiles. Its molecular

structure dictates its solubility, favoring organic solvents over aqueous media. Understanding

its solubility is crucial for various applications, including the formulation of dyeing baths, inks,

and for analytical and quality control purposes.

Solubility Profile
Precise, quantitative solubility data for Disperse Red 91 in various organic solvents is not

extensively documented in publicly accessible scientific literature. However, based on

qualitative statements from various sources, a general solubility profile can be summarized.

Table 1: Qualitative Solubility of Disperse Red 91 in Common Organic Solvents
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Organic Solvent Solvent Class Qualitative Solubility

Acetone Ketone Soluble

Ethanol Alcohol Soluble

Methanol Alcohol Soluble

Ethylene Glycol Ether Ether/Alcohol Soluble

Benzene Aromatic Hydrocarbon Slightly Soluble

Carbon Tetrachloride Halogenated Hydrocarbon Slightly Soluble

n-Hexane Aliphatic Hydrocarbon Insoluble

Water - Insoluble

Note: "Soluble" and "Slightly Soluble" are qualitative terms and the actual solubility can vary

with temperature and the specific grade of the dye and solvent.

Experimental Protocols for Solubility Determination
To obtain precise quantitative data, the following experimental protocols are recommended.

Two primary methods are detailed: UV-Vis Spectrophotometry, which is suitable for colored

compounds, and the Gravimetric Method, which is a universal and robust technique.

Method 1: UV-Visible Spectrophotometry
This method leverages the Beer-Lambert Law, which establishes a linear relationship between

the absorbance of a colored solution and its concentration.

3.1.1. Materials and Equipment

Disperse Red 91 (high purity)

Analytical grade organic solvents (e.g., acetone, ethanol, methanol, etc.)

UV-Visible Spectrophotometer

Volumetric flasks (various sizes)
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Analytical balance

Micropipettes

Temperature-controlled shaker or water bath

Syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

Cuvettes (quartz or appropriate for the solvent)

3.1.2. Procedure

Preparation of Standard Solutions:

Accurately weigh a small amount of Disperse Red 91 and dissolve it in a known volume

of the chosen organic solvent to create a stock solution of a specific concentration (e.g.,

100 mg/L).

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

known concentrations (e.g., 50, 25, 12.5, 6.25 mg/L).

Determination of Maximum Absorbance (λmax):

Using one of the standard solutions, scan the absorbance across a range of wavelengths

(e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax).

Generation of Calibration Curve:

Set the spectrophotometer to the determined λmax.

Measure the absorbance of each standard solution, using the pure solvent as a blank.

Plot a graph of absorbance versus concentration to create a calibration curve. Perform a

linear regression to obtain the equation of the line and the R² value (should be >0.99).

Preparation of Saturated Solution:
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Add an excess amount of Disperse Red 91 to a known volume of the organic solvent in a

sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Measurement and Calculation:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove

any solid particles.

Dilute the filtered saturated solution with a known factor to bring its absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted solution.

Use the calibration curve equation to calculate the concentration of the diluted solution.

Multiply the result by the dilution factor to determine the solubility of Disperse Red 91 in

the solvent at the specified temperature.

Method 2: Gravimetric Analysis
This method involves the direct measurement of the mass of the dissolved solute in a known

volume of a saturated solution.

3.2.1. Materials and Equipment

Disperse Red 91

Analytical grade organic solvents

Volumetric flasks or vials

Analytical balance

Temperature-controlled shaker or water bath
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Filtration apparatus (e.g., syringe filters or vacuum filtration)

Oven or vacuum oven

Desiccator

3.2.2. Procedure

Preparation of Saturated Solution:

Follow step 4 from the UV-Vis spectrophotometry method to prepare a saturated solution

at a constant temperature.

Sample Collection and Filtration:

After equilibration, carefully filter a known volume of the supernatant to remove all

undissolved solids.

Solvent Evaporation:

Transfer the filtered saturated solution to a pre-weighed, clean, and dry container (e.g., a

beaker or evaporating dish).

Carefully evaporate the solvent in a fume hood or under vacuum at a temperature that will

not degrade the dye.

Drying and Weighing:

Once the solvent is completely evaporated, place the container with the dried dye residue

in a desiccator to cool to room temperature.

Weigh the container with the dried dye.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:
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The mass of the dissolved dye is the final constant mass minus the initial mass of the

empty container.

The solubility is calculated by dividing the mass of the dissolved dye by the volume of the

filtered solution (e.g., in g/L).

Visualizations
The following diagrams illustrate the workflow for determining the solubility of Disperse Red
91.
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Caption: Workflow for Solubility Determination using UV-Vis Spectrophotometry.
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Caption: Workflow for Solubility Determination using the Gravimetric Method.

To cite this document: BenchChem. [Solubility of Disperse Red 91 in Organic Solvents: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616187#solubility-of-disperse-red-91-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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